Cas no 37720-86-8 (Rhodojaponin V)

Rhodojaponin V is a diterpenoid compound primarily isolated from Rhododendron molle (Ericaceae family). It exhibits notable biological activities, including analgesic, anti-inflammatory, and insecticidal properties. Structurally characterized by a grayanane skeleton, Rhodojaponin V has been studied for its potential as a natural analgesic agent, with mechanisms involving modulation of sodium channels and inflammatory pathways. Its insecticidal effects make it a candidate for botanical pesticide development. The compound is typically obtained through extraction and chromatographic purification, with purity verified via HPLC and NMR. Research suggests low solubility in water but stability in organic solvents, requiring careful formulation for pharmacological applications. Further studies explore its structure-activity relationships and therapeutic potential.
Rhodojaponin V structure
Rhodojaponin V structure
Product Name:Rhodojaponin V
CAS No:37720-86-8
MF:C22H34O7
MW:410.5011677742
CID:843412
Update Time:2025-06-08

Rhodojaponin V Chemical and Physical Properties

Names and Identifiers

    • (2β,3β,14R)-2,3-Epoxygrayanotoxane-5,6β,10,14,16-pentol 14-acetate
    • Rhodojaponin V
    • 5,6,10,16-tetrahydroxy-2,3-epoxygrayanotoxan-14-yl acetate
    • (2beta,3beta,6beta,14R)-2,3-Epoxy-grayanotoxane-5,6,10,14,16-pentol 14-acetate
    • WT8008WY0Z
    • [(1S,3R,4R,6R,8S,9S,10R,11R,14R,15R,17R)-3,4,10,15-Tetrahydroxy-5,5,10,15-tetramethyl-7-oxapentacycl
    • Q27292818
    • CID 101316847
    • Rhodojaponin-V
    • (3,4,10,15-Tetrahydroxy-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecan-17-y
    • Inchi: 1S/C22H34O7/c1-10(23)28-16-11-6-7-12-20(5,26)15-14-17(29-14)18(2,3)22(15,27)13(24)8-21(12,16)9-19(11,4)25/h11-17,24-27H,6-9H2,1-5H3
    • InChI Key: OHDPFRGZBUACTR-UHFFFAOYSA-N
    • SMILES: O1C2C(C)(C)C3(C(CC45CC(C)(C(CCC4C(C)(C3C12)O)C5OC(C)=O)O)O)O

Computed Properties

  • Exact Mass: 410.23000
  • Monoisotopic Mass: 410.23045342 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 120
  • Molecular Weight: 410.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.31 g/l) (25 º C),
  • PSA: 119.75000
  • LogP: 0.75550

Rhodojaponin V Pricemore >>

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